Cas no 1782788-62-8 (5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole)
5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole
- EN300-1782947
- 1782788-62-8
-
- Inchi: 1S/C11H13N3O/c1-14-7-13-10-4-8(2-3-11(10)14)15-9-5-12-6-9/h2-4,7,9,12H,5-6H2,1H3
- InChI Key: PRHXASMMELBAEN-UHFFFAOYSA-N
- SMILES: O(C1C=CC2=C(C=1)N=CN2C)C1CNC1
Computed Properties
- Exact Mass: 203.105862047g/mol
- Monoisotopic Mass: 203.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 39.1Ų
5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1782947-0.05g |
5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole |
1782788-62-8 | 0.05g |
$864.0 | 2023-09-19 | ||
| Enamine | EN300-1782947-0.1g |
5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole |
1782788-62-8 | 0.1g |
$904.0 | 2023-09-19 | ||
| Enamine | EN300-1782947-0.25g |
5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole |
1782788-62-8 | 0.25g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1782947-0.5g |
5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole |
1782788-62-8 | 0.5g |
$987.0 | 2023-09-19 | ||
| Enamine | EN300-1782947-1.0g |
5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole |
1782788-62-8 | 1g |
$1029.0 | 2023-06-03 | ||
| Enamine | EN300-1782947-2.5g |
5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole |
1782788-62-8 | 2.5g |
$2014.0 | 2023-09-19 | ||
| Enamine | EN300-1782947-5.0g |
5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole |
1782788-62-8 | 5g |
$2981.0 | 2023-06-03 | ||
| Enamine | EN300-1782947-10.0g |
5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole |
1782788-62-8 | 10g |
$4421.0 | 2023-06-03 | ||
| Enamine | EN300-1782947-1g |
5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole |
1782788-62-8 | 1g |
$1029.0 | 2023-09-19 | ||
| Enamine | EN300-1782947-5g |
5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole |
1782788-62-8 | 5g |
$2981.0 | 2023-09-19 |
5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole
Introduction to 5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole (CAS No. 1782788-62-8)
5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole, with the CAS number 1782788-62-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, a group of drugs widely used for their anxiolytic, sedative, and muscle relaxant properties. The unique structural features of 5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole have led to its exploration in various therapeutic applications, particularly in the treatment of neurological disorders.
The core structure of 5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole is characterized by a benzodiazepine ring system fused with a substituted azetidine moiety. The azetidine ring, specifically the 3-yloxy substitution, introduces additional flexibility and potential binding interactions that are not present in traditional benzodiazepines. This structural modification can significantly influence the pharmacological properties of the compound, including its affinity for GABA-A receptors and its metabolic stability.
Recent studies have highlighted the potential of 5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole in modulating GABAergic neurotransmission. GABA (gamma-aminobutyric acid) is the primary inhibitory neurotransmitter in the central nervous system (CNS), and its modulation is crucial for maintaining neuronal balance and preventing overexcitation. Compounds that enhance GABAergic signaling are often used to treat conditions such as anxiety disorders, insomnia, and epilepsy. The specific interaction of 5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole with GABA-A receptors has been shown to produce potent anxiolytic effects without significant sedation or cognitive impairment.
In addition to its anxiolytic properties, 5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole has also been investigated for its potential as an anticonvulsant agent. Preclinical studies have demonstrated that this compound can effectively reduce seizure activity in animal models of epilepsy. The mechanism underlying this anticonvulsant effect is believed to involve the enhancement of GABAergic inhibition and the stabilization of neuronal membranes. These findings suggest that 5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole may offer a novel therapeutic approach for managing epilepsy and other seizure disorders.
The pharmacokinetic profile of 5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole has also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and demonstrates good bioavailability. The compound's metabolic stability is another key advantage, as it undergoes minimal hepatic metabolism and has a relatively long half-life. These characteristics make it suitable for once-daily dosing regimens, which can improve patient compliance and convenience.
Safety and toxicity assessments are critical components of drug development. Preclinical studies on 5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole have shown that it has a favorable safety profile at therapeutic doses. No significant adverse effects were observed in animal models at doses up to several times higher than those required for efficacy. However, as with all benzodiazepine derivatives, caution is advised when considering long-term use due to the potential for tolerance and dependence.
Clinical trials are currently underway to evaluate the safety and efficacy of 5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole in human subjects. Early-phase trials have shown promising results, with the compound demonstrating robust anxiolytic effects and a favorable side-effect profile. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.
In conclusion, 5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole (CAS No. 1782788-62-8) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it a valuable tool for exploring new therapeutic avenues in the treatment of anxiety disorders, epilepsy, and other neurological conditions. As research continues to advance our understanding of this compound's mechanisms of action and clinical potential, it holds significant promise for improving patient outcomes and quality of life.
1782788-62-8 (5-(azetidin-3-yloxy)-1-methyl-1H-1,3-benzodiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)